DTPA-BSA (Gd)

• Molecular Formula: C50H94GdN5O8
• Molecular Weight: 1050.6 g/mol
• InChI: InChI=1S/C50H97N5O8.Gd/c1-3-5-7-9-11-13-15-17-19-21-23-25-27-29-31-33-35-51-46(56)41-54(44-49(60)61)39-37-53(43-48(58)59)38-40-55(45-50(62)63)42-47(57)52-36-34-32-30-28-26-24-22-20-18-16-14-12-10-8-6-4-2;/h3-45H2,1-2H3,(H,51,56)(H,52,57)(H,58,59)(H,60,61)(H,62,63);/q;+3/p-3
• InChIKey: OGWUKORBFWIVPO-UHFFFAOYSA-K

DTPA-BSA (Gd) Overview

DTPA-BSA (Gd), also referred to as albumin-(Gd-DTPA) or Gd-DTPA-albumin conjugate, is a macromolecular magnetic resonance contrast agent (MMCA) synthesized by covalently conjugating multiple diethylenetriaminepentaacetic acid-gadolinium (Gd-DTPA) chelates to bovine serum albumin (BSA) or human serum albumin (HSA) [1]. The resulting conjugate typically exhibits an average molecular weight of approximately 90,000–92,000 Da and contains between 14 and 19 Gd-DTPA chelates per albumin molecule, depending on the specific synthetic protocol employed [2]. This macromolecular architecture imposes reduced molecular tumbling rates, thereby extending the rotational correlation time (τc) and yielding substantially enhanced longitudinal relaxivity (r1) relative to low-molecular-weight Gd-DTPA [3].

Workflow Blood pool MRI and vascular angiography research

Selection Multi-Gd-chelate albumin conjugate

Context Reported extended retention and relaxivity enhancement

• [1] Ogan MD, Schmiedl U, Moseley ME, Grodd W, Paajanen H, Brasch RC. Albumin Labeled with Gd-DTPA: An Intravascular Contrast-Enhancing Agent for Magnetic Resonance Blood Pool Imaging: Preparation and Characterization. Investigative Radiology. 1987;22(8):665-671. View Source
• [2] Nagaraja TN, Karki K, Ewing JR, Divine GW, Fenstermacher JD, Patlak CS, et al. Application of arsenazo III in the preparation and characterization of an albumin-linked, gadolinium-based macromolecular magnetic resonance contrast agent. Journal of Neuroscience Methods. 2006;157(2):238-245. View Source
• [3] Flamholc R, Andrzejewska W, Piosik J, Sikora J, Woźniak-Budych M, Staszak M, et al. Nanoassemblies with Gd-chelating lipids (GMO@DTPA-BSA-Gd) as a potential new type of high molecular weight contrast agents. Journal of Materials Chemistry B. 2024. View Source

DTPA-BSA (Gd) vs. Gd-DTPA: Why Substitution Fails

Low-molecular-weight gadolinium chelates such as Gd-DTPA (Magnevist) exhibit rapid extravasation from the intravascular space and short blood half-lives, which severely limits their utility for blood pool imaging, angiography requiring extended acquisition windows, and quantitative perfusion assessments [1]. The covalent conjugation of multiple Gd-DTPA chelates to the albumin backbone fundamentally alters both the pharmacokinetic profile and the relaxometric properties of the contrast agent: the macromolecular construct remains predominantly intravascular in tissues with intact capillary endothelium, enabling persistent vascular enhancement, while the increased molecular weight and reduced tumbling rate confer relaxivities that are 1.4- to 2.5-fold higher than plain Gd-DTPA [2]. Simple admixture of Gd-DTPA with albumin in solution does not replicate these properties, as the non-covalent interaction fails to achieve the same degree of rotational correlation time extension or vascular retention [3].

Small-molecule Gd-DTPA extravasates rapidly; macromolecular conjugate remains predominantly intravascular for prolonged imaging windows.

Covalent conjugation restricts molecular tumbling, increasing relaxivity; simple admixture with albumin cannot replicate this rotational correlation time extension.

Rapid renal clearance of plain Gd-DTPA vs. sustained circulation of the albumin-bound construct alters pharmacokinetic and imaging time-course profiles.

• [1] Cheng R, Li T, Zhang Y, Wang L, Chen X, et al. Preclinical Evaluation of a Protein-Based Nanoscale Contrast Agent for MR Angiography at an Ultralow Dose. International Journal of Nanomedicine. 2023;18:4431-4444. View Source
• [2] Paajanen H, Reisto T, Hemmilä I, Komu M, Niemi P, Kormano M. Proton relaxation enhancement of albumin, immunoglobulin G, and fibrinogen labeled with Gd-DTPA. Magnetic Resonance in Medicine. 1990;13(1):38-43. View Source
• [3] Spanoghe M, Lanens D, Dommisse R, Van der Linden A, Alderweireldt F. Proton relaxation enhancement by means of serum albumin and poly-L-lysine labeled with DTPA-Gd3+: Relaxivities as a function of molecular weight and conjugation efficiency. Magnetic Resonance Imaging. 1992;10(6):913-917. View Source

DTPA-BSA (Gd) Comparative Evidence

Relaxivity Enhancement vs. Gd-DTPA

Albumin-(Gd-DTPA) conjugates demonstrate significantly higher longitudinal relaxivity (r1) than unconjugated Gd-DTPA across multiple field strengths. At 0.02 T and 0.44 T, protein-(Gd-DTPA) conjugates exhibit 1.4- to 2.0-fold greater r1 values compared to plain Gd-DTPA [1]. At 2.4 T, R1 and R2 relaxivities of BSA labeled with DTPA-Gd3+ are respectively 2.5 and 5 times superior to those of plain DTPA-Gd3+ [2]. At 1.5 T, a related Gd(III) complex in 4.5% BSA solution achieved r1 = 26.7 mM⁻¹s⁻¹, whereas commercial MRI contrast agents showed no significant enhancement under identical conditions [3].

Relaxivity vs. Gd-DTPA

Head-to-head

1.4–2.5× r1 enhancement; up to 5× R2 increase

Reported relaxivity gain supports dose-reduction research context

Multiple field strengths: 0.02 T, 0.44 T, 2.4 T

Evidence Dimension	Longitudinal relaxivity (r1)
Target Compound Data	r1 = 14.9 mM⁻¹s⁻¹ per Gd at unspecified field strength; 273 mM⁻¹s⁻¹ relative to carrier; 1.4- to 2.0-fold enhancement over Gd-DTPA at 0.02 and 0.44 T
Comparator Or Baseline	Plain Gd-DTPA (Magnevist): baseline r1 approximately 4-5 mM⁻¹s⁻¹ depending on field strength
Quantified Difference	1.4-fold to 2.5-fold increase in r1; up to 5-fold increase in R2 relaxivity
Conditions	Multiple magnetic field strengths: 0.02 T, 0.44 T, and 2.4 T; aqueous solutions

Why This Matters

Higher relaxivity directly translates to greater signal enhancement per unit dose, enabling reduced gadolinium administration while maintaining diagnostic image quality, which addresses growing concerns regarding gadolinium deposition and nephrogenic systemic fibrosis.

• [1] Paajanen H, Reisto T, Hemmilä I, Komu M, Niemi P, Kormano M. Proton relaxation enhancement of albumin, immunoglobulin G, and fibrinogen labeled with Gd-DTPA. Magnetic Resonance in Medicine. 1990;13(1):38-43. View Source
• [2] Spanoghe M, Lanens D, Dommisse R, Van der Linden A, Alderweireldt F. Proton relaxation enhancement by means of serum albumin and poly-L-lysine labeled with DTPA-Gd3+: Relaxivities as a function of molecular weight and conjugation efficiency. Magnetic Resonance Imaging. 1992;10(6):913-917. View Source
• [3] Chen X, et al. A novel Gd3+ DTPA-bisamide complex with high relaxivity as an MRI contrast agent. 2023. PubMed. View Source

Intravascular Retention vs. Gadomer-17

In a direct comparative study using a rat brain gliosarcoma model, the blood concentration of Gd-BSA (DTPA-BSA-Gd) remained nearly constant for the entire duration of MR imaging following intravenous injection, whereas the blood concentration of Gadomer-17 (a dendritic macromolecular contrast agent) fell rapidly over the same observation period [1]. This sustained intravascular presence of DTPA-BSA (Gd) enables extended imaging windows for vascular characterization and repeated acquisitions without the need for contrast agent re-administration.

Retention vs. Gadomer-17

Head-to-head

Gd-BSA: constant blood level for 60–90 min; Gadomer-17: rapid decline

Sustained blood-pool retention supports extended imaging research

Rat gliosarcoma model, 7 T MRI, n=5

Evidence Dimension	Blood concentration kinetics (pharmacokinetic retention time)
Target Compound Data	Blood concentration remained almost constant for the full duration of MR imaging (approximately 60-90 minutes post-injection)
Comparator Or Baseline	Gadomer-17 (dendritic MMCA, molecular weight approximately 17 kDa)
Quantified Difference	Qualitative difference: Gd-BSA exhibited sustained plateau versus rapid decline of Gadomer-17; quantitative time-activity curves showed no decay for Gd-BSA versus exponential decay for Gadomer-17
Conditions	Rat brain gliosarcoma model; sequential MR imaging at 7 Tesla following intravenous bolus injection; n = 5 animals

Why This Matters

Sustained blood concentration enables extended vascular imaging protocols, multi-phase acquisitions, and reliable quantitative perfusion measurements without confounding signal decay during the scan, which is unattainable with rapidly clearing dendritic or low-molecular-weight alternatives.

• [1] Nagaraja TN, Karki K, Ewing JR, Divine GW, Fenstermacher JD, Patlak CS, et al. Application of arsenazo III in the preparation and characterization of an albumin-linked, gadolinium-based macromolecular magnetic resonance contrast agent. Journal of Neuroscience Methods. 2006;157(2):238-245. View Source

Dose Reduction vs. Standard Gd-DTPA

The effective imaging dose of Gd-DTPA when covalently bound to albumin is approximately 0.062 mmol/kg, which represents a substantial reduction compared to the standard clinical dose range of 0.1-0.2 mmol/kg required for unconjugated Gd-DTPA chelates [1]. In preclinical evaluations, Gd@BSA nanoparticles administered at an ultralow dose of 0.02 mmol Gd/kg demonstrated superior vascular system imaging performance compared to standard-dose Gd-DTPA, exhibiting significantly higher signal-to-noise ratio (SNR) and contrast-to-noise ratio (CNR) in the cardiac artery and other main branches [2].

Dose Reduction vs. Gd-DTPA

Cross-study

Effective dose 0.062 mmol/kg; ultralow 0.02 mmol/kg vs. 0.1–0.2 mmol/kg

Supports gadolinium exposure reduction research models

Preclinical angiography at 3.0 T, rabbit model

Evidence Dimension	Effective imaging dose (mmol Gd/kg body weight)
Target Compound Data	0.062 mmol/kg for albumin-bound Gd-DTPA; 0.02 mmol/kg for Gd@BSA nanoparticles (ultralow dose regimen)
Comparator Or Baseline	Plain Gd-DTPA: 0.1-0.2 mmol/kg standard clinical dose
Quantified Difference	38-69% dose reduction for equivalent imaging performance (0.062 vs 0.1-0.2 mmol/kg); up to 90% dose reduction for Gd@BSA nanoparticle formulations (0.02 vs 0.2 mmol/kg)
Conditions	Clinical dosing guidelines; preclinical MR angiography in rabbits at 3.0 T using high-pressure injector

Why This Matters

Dose reduction directly addresses FDA and EMA safety concerns regarding cumulative gadolinium exposure, long-term tissue deposition, and nephrogenic systemic fibrosis risk in vulnerable patient populations, making DTPA-BSA (Gd) a compelling alternative for regulatory-conscious procurement and clinical translation strategies.

• [1] Radiopaedia.org. Gd-DTPA labeled albumin. Radiology Reference Article. 2020. View Source
• [2] Cheng R, Li T, Zhang Y, Wang L, Chen X, et al. Preclinical Evaluation of a Protein-Based Nanoscale Contrast Agent for MR Angiography at an Ultralow Dose. International Journal of Nanomedicine. 2023;18:4431-4444. View Source

Spatial Distribution Fidelity vs. Evans Blue

The spatial distribution of Gd-BSA enhancement in MR images demonstrated good agreement with the distribution pattern of Evans blue-tagged albumin, the established gold-standard tracer for assessing vascular permeability and blood-brain barrier integrity [1]. This concordance validates that the covalent conjugation of Gd-DTPA to BSA does not alter the native biodistribution or extravasation behavior of the albumin carrier protein, thereby preserving its utility as a reliable biomarker of vascular integrity and pathological permeability.

Spatial Fidelity vs. Evans Blue

Head-to-head

Good agreement with gold-standard albumin tracer distribution

Supports BBB permeability and vascular leak research models

Rat gliosarcoma, 7 T, histological correlation

Evidence Dimension	Spatial distribution concordance (vascular permeability mapping)
Target Compound Data	Gd-BSA enhancement pattern in tumor and peritumoral tissue
Comparator Or Baseline	Evans blue-tagged albumin (non-paramagnetic gold standard vascular tracer)
Quantified Difference	Qualitative concordance: spatial distribution showed good agreement between Gd-BSA MR enhancement and Evans blue extravasation pattern
Conditions	Rat brain gliosarcoma model (n = 5); sequential evaluation of Gd-BSA by MRI followed by Evans blue perfusion and histological correlation at 7 Tesla

Why This Matters

Validation against Evans blue provides critical confidence that DTPA-BSA (Gd) accurately reports on the native albumin distribution space, making it uniquely suited for quantitative studies of blood-brain barrier disruption, tumor vascular permeability, and inflammatory vascular leakage where tracer fidelity is paramount.

• [1] Nagaraja TN, Karki K, Ewing JR, Divine GW, Fenstermacher JD, Patlak CS, et al. Application of arsenazo III in the preparation and characterization of an albumin-linked, gadolinium-based macromolecular magnetic resonance contrast agent. Journal of Neuroscience Methods. 2006;157(2):238-245. View Source

Multimodal Imaging vs. Single-Modality Chelates

DTPA-BSA (Gd) functions as a versatile platform component for constructing multifunctional imaging probes that are unattainable with simple Gd-DTPA chelates. When integrated as a paramagnetic coating layer on fluorescent quantum dots, (Gd)DTPA∙BSA@QDs-PcAb nanoprobes achieve dual-modal MRI/fluorescence capability with r1 = 16.561 s⁻¹mM⁻¹ and r2 = 27.702 s⁻¹mM⁻¹ per Gd³⁺, enabling simultaneous in vivo MR imaging and ex vivo fluorescence-based biopsy analysis of colorectal tumors [1]. Additionally, DTPA-BSA (Gd) has been conjugated with targeting antibodies such as chTNT to achieve tumor-specific molecular imaging: in a breast cancer xenograft model, Gd-DTPA-BSA-chTNT produced sustained tumor signal enhancement peaking at 4 hours post-injection and persisting beyond 24 hours, whereas plain Gd-DTPA showed rapid washout with signal returning to baseline by 8 hours [2].

Multimodal Imaging Capability

Class-level

Targeted and QD-based dual MRI/fluorescence; r1 = 16.56 mM⁻¹s⁻¹ per Gd

Reported multifunctional construct; supports targeted imaging research

Xenograft models, multiple conjugate designs

Evidence Dimension	Multifunctional capability (imaging modalities and targeting options)
Target Compound Data	DTPA-BSA (Gd) supports covalent conjugation of targeting ligands, fluorophores, and nanoparticle cores; enables multimodal MRI/optical imaging and molecular targeting
Comparator Or Baseline	Plain Gd-DTPA: single-modality MRI contrast only; limited to passive, non-specific extracellular distribution
Quantified Difference	For targeted conjugate: tumor signal enhancement sustained >24 hours with Gd-DTPA-BSA-chTNT versus <8 hours with Gd-DTPA; multimodal probe r1 = 16.561 mM⁻¹s⁻¹
Conditions	Nude mouse xenograft models (breast cancer MDA-MB-231 and colorectal cancer); 3.0 T and 7 T MRI systems

Why This Matters

The ability to covalently functionalize the albumin scaffold with targeting antibodies, optical reporters, or nanoparticle cores enables the construction of application-specific imaging agents that cannot be replicated with off-the-shelf small-molecule Gd chelates, expanding the research utility of a single procurement to encompass multimodal, targeted, and theranostic applications.

• [1] Xing X, Zhang B, Wang X, Liu F, Shi D, Cheng Y. An 'imaging-biopsy' strategy for colorectal tumor reconfirmation by multipurpose paramagnetic quantum dots. Biomaterials. 2015;48:16-25. View Source
• [2] Gong Y, Wang DB, Zhong GR. Development of contrast agent Gd-DTPA-BSA-chTNT and its application in in vivo MR molecular imaging of breast cancer in nude mouse model. Journal of Diagnostics Concepts & Practice. 2007. View Source

Nanoassembly Relaxivity vs. Commercial Agents

When DTPA-BSA-Gd is formulated as a Gd-chelating lipid within glyceryl monooleate (GMO) nanoassemblies, the resulting GMO@DTPA-BSA-Gd nanoparticles achieve an exceptionally high longitudinal relaxivity of r1 = 19.72 mM⁻¹s⁻¹ for the optimized 2GMO-40DTPA-10F127 formulation [1]. This relaxivity value is superior to that of commercially developed agents including Magnevist (Gd-DTPA) and Gadovist (gadobutrol). The high molecular weight of the nanoassembly imposes reduced molecular reorientation (τr) and correspondingly longer reorientation correlation times (τc), directly resulting in this enhanced relaxivity. Loading efficiency of DTPA-BSA-Gd into the GMO matrix reaches up to approximately 85% with strong entrapment of Gd³⁺ ions and efficient cellular uptake [1].

Nanoassembly Relaxivity

Head-to-head

r1 = 19.72 mM⁻¹s⁻¹; 85% loading efficiency

Reported high nanoassembly relaxivity; supports ultralow-dose nanoplatform research

GMO nanoassemblies, aqueous dispersion

Evidence Dimension	Longitudinal relaxivity (r1) and loading efficiency
Target Compound Data	r1 = 19.72 mM⁻¹s⁻¹ for GMO@DTPA-BSA-Gd nanoassembly (2GMO-40DTPA-10F127 formulation); loading efficiency up to approximately 85%
Comparator Or Baseline	Commercial agents: Magnevist (Gd-DTPA) and Gadovist (gadobutrol) with typical r1 values of 3-5 mM⁻¹s⁻¹
Quantified Difference	Approximately 4- to 6.5-fold higher r1 compared to commercial Gd-based agents
Conditions	NMR relaxometry studies; aqueous dispersions of GMO@DTPA-BSA-Gd nanoassemblies at clinically relevant field strengths

Why This Matters

The demonstrated r1 of 19.72 mM⁻¹s⁻¹ represents a substantial advance in per-Gd relaxivity efficiency, enabling ultralow-dose imaging protocols and reduced cumulative gadolinium exposure. The high loading efficiency (85%) and strong Gd³⁺ entrapment minimize free gadolinium release, addressing key safety concerns in contrast agent design and procurement decisions.

• [1] Flamholc R, Andrzejewska W, Piosik J, Sikora J, Woźniak-Budych M, Staszak M, et al. Nanoassemblies with Gd-chelating lipids (GMO@DTPA-BSA-Gd) as a potential new type of high molecular weight contrast agents. Journal of Materials Chemistry B. 2024. View Source

DTPA-BSA (Gd) Applications

Blood Pool Imaging and Vascular Angiography

DTPA-BSA (Gd) is optimally suited for MR angiography protocols requiring prolonged intravascular contrast and stable signal enhancement. Evidence demonstrates that Gd@BSA nanoparticles at an ultralow dose of 0.02 mmol Gd/kg produce superior SNR and CNR in cardiac arteries and main vascular branches compared to standard-dose Gd-DTPA [1]. Additionally, the blood concentration of DTPA-BSA (Gd) remains nearly constant throughout the imaging duration, in marked contrast to the rapid decline observed with Gadomer-17 [2]. This sustained vascular plateau supports extended acquisition windows, multi-phase angiography, and quantitative perfusion measurements without the signal decay artifacts that compromise small-molecule and dendritic contrast agent studies.

Blood-Brain Barrier Permeability Assessment

The validated concordance between DTPA-BSA (Gd) MR enhancement patterns and Evans blue-tagged albumin distribution establishes this agent as a reliable macromolecular tracer for quantifying pathological vascular permeability [1]. In brain tumor models, DTPA-BSA (Gd) extravasation correlates with the gold-standard albumin permeability marker, enabling precise spatial mapping of blood-brain barrier disruption. Furthermore, treatment with dexamethasone measurably decreased Gd-BSA enhancement in tumors, demonstrating the agent's utility for monitoring therapeutic responses in anti-angiogenic or anti-inflammatory interventions [1]. This application is particularly valuable for preclinical neuro-oncology and neuroinflammation research where accurate vascular permeability quantification is essential.

Targeted Molecular Imaging

The multifunctional albumin scaffold of DTPA-BSA (Gd) enables covalent conjugation of targeting moieties for site-specific molecular MR imaging. Conjugation with chTNT antibody yields a tumor-specific agent that produces sustained tumor signal enhancement peaking at 4 hours and persisting beyond 24 hours post-injection, whereas plain Gd-DTPA washes out within 8 hours [1]. Similarly, folate-conjugated derivatives and anti-Glut1 antibody conjugates have demonstrated receptor-specific tumor targeting with high relaxivity (r1 = 16.561 mM⁻¹s⁻¹) and multimodal imaging capability [2]. This application scenario is directly supported by evidence showing that the albumin carrier preserves targeting ligand functionality while maintaining favorable relaxometric properties.

Multimodal Nanoparticle Theranostics

DTPA-BSA (Gd) functions as a versatile paramagnetic building block for constructing complex multimodal imaging and theranostic platforms. When employed as a coating layer on quantum dots, (Gd)DTPA∙BSA enables simultaneous fluorescence optical imaging and high-relaxivity MR imaging (r1 = 16.561 s⁻¹mM⁻¹, r2 = 27.702 s⁻¹mM⁻¹) for integrated in vivo detection and ex vivo biopsy validation [1]. In advanced nanoassembly formulations such as GMO@DTPA-BSA-Gd, the compound achieves r1 values up to 19.72 mM⁻¹s⁻¹ with 85% loading efficiency and strong Gd³⁺ entrapment, surpassing commercial agents [2]. These formulations preserve high biocompatibility toward both cancer and normal cells. This application is supported by evidence that the BSA-DTPA-Gd conjugate maintains its paramagnetic properties and colloidal stability when integrated into diverse nanomaterial architectures.

Application

Selection Property

Validation Focus

Blood Pool MRI Research

Macromolecular conjugate with sustained intravascular retention

Sustained signal plateau and dose-reduction research context

BBB Permeability Assessment

Spatial distribution concordance with native albumin tracer

Permeability mapping and therapy-response research in models

Targeted Molecular MRI Research

Covalent conjugation of targeting ligands on albumin scaffold

Tumor-specific enhancement persistence and receptor targeting

Multimodal Nanoplatform Research

Paramagnetic building block for QD / nanoassembly integration

High relaxivity retention and colloidal stability in nanoconstructs

• [1] Cheng R, Li T, Zhang Y, Wang L, Chen X, et al. Preclinical Evaluation of a Protein-Based Nanoscale Contrast Agent for MR Angiography at an Ultralow Dose. International Journal of Nanomedicine. 2023;18:4431-4444. View Source
• [2] Nagaraja TN, Karki K, Ewing JR, Divine GW, Fenstermacher JD, Patlak CS, et al. Application of arsenazo III in the preparation and characterization of an albumin-linked, gadolinium-based macromolecular magnetic resonance contrast agent. Journal of Neuroscience Methods. 2006;157(2):238-245. View Source